2-benzenesulfonyl-N-methylacetamide

• Molecular Formula: C9H11NO3S
• Molecular Weight: 213.26 g/mol
• IUPAC Name: 2-(benzenesulfonyl)-N-methylacetamide
• InChI: InChI=1S/C9H11NO3S/c1-10-9(11)7-14(12,13)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,10,11)
• InChI Key: PLXPHPVHVLOSEZ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CS(=O)(=O)C1=CC=CC=C1

Description

2-benzenesulfonyl-N-methylacetamide is a useful research compound. Its molecular formula is C9H11NO3S and its molecular weight is 213.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-benzenesulfonyl-N-methylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-benzenesulfonyl-N-methylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

The entire isolated, crude and moist phenylsulfonylacetic acid methyl ester (V) was transferred to a 2-L Erlenmeyer flask and dissolved in 1 L (11.7 mol) of 40% aqueous methylamine. The reaction temperature rose to 30° C. The mixture was allowed to cool to ambient temperature, and was maintained at this temperature for an additional hour, followed by cooling overnight in a refrigerator. The precipitate product (IV) was removed by filtration. The filter cake was washed with 3×300 mL of cold water. Drying the recovered white solid at 60° C. at 30 torr over potassium hydroxide flakes for 27 h yielded 402.7 g of the methylacetamide (IV), 97.3% purity by HPLC, mp 106-109° C.

Synthesis routes and methods II

Procedure details

reacting methyl phenylsulfonylacetate with methylamine to yield 2-benzenesulfonyl-N-methylacetamide;